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Compound of Interest

Compound Name: PFE-360

Cat. No.: B15605458

Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability, solubility, and handling of PFE-
360, a potent and selective LRRK2 kinase inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is PFE-360 and what is its primary mechanism of action?

PFE-360 (also known as PF-06685360) is a potent, selective, and brain-penetrant small-

molecule inhibitor of Leucine-rich repeat kinase 2 (LRRK2).[1][2] Its mechanism of action is the

inhibition of the LRRK2 kinase activity, which is a key target in research for neurodegenerative

diseases, particularly Parkinson's Disease.[3][4] LRRK2 is a complex protein with both kinase

and GTPase functions, and its hyperactivity is linked to the disease's pathology.[3][4] PFE-360
blocks the phosphorylation of LRRK2 substrates, such as Rab proteins, which are involved in

vesicular trafficking and lysosomal function.[3][5] A common biomarker for PFE-360's activity in

vivo is the reduction of phosphorylated LRRK2 at serine 935 (pSer935).[1]

Q2: What are the recommended storage conditions for PFE-360?
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Proper storage is critical to maintain the integrity of PFE-360. Recommendations for the solid

compound and stock solutions differ. To prevent degradation from repeated freeze-thaw cycles,

it is highly recommended to aliquot stock solutions into single-use volumes.[2][6]

Q3: What is the solubility of PFE-360 in DMSO?

The reported solubility of PFE-360 in Dimethyl Sulfoxide (DMSO) varies across different

suppliers and batches. It is crucial to use fresh, anhydrous (moisture-free) DMSO, as absorbed

moisture can significantly reduce the compound's solubility.[1][2] If you experience dissolution

issues, sonication and gentle warming can be used to aid the process.[1][6]

Q4: How stable is PFE-360 in a DMSO stock solution?

While specific degradation kinetics for PFE-360 in DMSO at room temperature are not readily

available in the provided literature, the recommended storage conditions provide clear

guidance. Stock solutions in DMSO should be stored at -80°C for long-term stability, where

they can be viable for at least one to two years.[1][6][7] Storage at -20°C is suitable for a

shorter term of one month to one year.[1][2][7] Chemical decomposition of compounds in

DMSO stock solutions can be a concern, making adherence to long-term deep-freeze storage

best practice.[8]

Q5: I am having trouble dissolving PFE-360. What should I do?

If PFE-360 does not dissolve readily, follow these troubleshooting steps. The primary cause of

poor solubility is often the quality of the DMSO.

Q6: How do I prepare PFE-360 for in vivo experiments?

PFE-360 is insoluble in water, requiring a specific formulation for animal studies.[2] A common

and effective vehicle for oral administration involves a multi-component solvent system. Always

add and fully dissolve the components in the specified order.

A popular formulation is: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1][6][7]

This vehicle has been shown to yield a clear solution with a PFE-360 concentration of at least

1.04 mg/mL.[1][7] Other reported formulations include combinations of DMSO with corn oil or

SBE-β-CD in saline.[1][7] For oral gavage, preparing a homogeneous suspension using 0.5%

CMC-Na is also an option.[2][6]
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Data Presentation
Table 1: PFE-360 Storage Recommendations

Form
Storage
Temperature

Duration Citations

Solid (Powder) -20°C 3 years [1][2][6][7]

Solid (Powder) 4°C 2 years [1][7]

In Solvent (DMSO) -80°C 1-2 years [1][6][7]

In Solvent (DMSO) -20°C 1 month - 1 year [1][2][7]

Table 2: Reported Solubility of PFE-360 in DMSO
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes Citations

2.0 6.49 Clear solution

3.09 10.02
Sonication is

recommended
[6]

10.42 33.79

Ultrasonic needed;

use newly opened

DMSO

[1][7]

31.0 100.53

Use fresh DMSO;

moisture reduces

solubility

[2]

Note: The significant variation in reported solubility highlights the importance of performing

small-scale solubility tests with your specific batch of PFE-360 and solvent.

Experimental Protocols
Protocol 1: Preparation of a 10 mM PFE-360 Stock
Solution in DMSO
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Preparation: Allow the PFE-360 vial and a new, sealed bottle of anhydrous DMSO to

equilibrate to room temperature.

Weighing: Accurately weigh the desired amount of PFE-360 powder (Molecular Weight:

308.34 g/mol ) in a sterile microcentrifuge tube.

Dissolution: Add the calculated volume of anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to 3.08

mg of PFE-360.

Mixing: Vortex the solution thoroughly. If needed, place the tube in an ultrasonic water bath

for 5-10 minutes to facilitate dissolution.[1][7]

Storage: Once fully dissolved, aliquot the stock solution into single-use, light-protected tubes.

Store immediately at -80°C for long-term use.[1][6]

Protocol 2: Preparation of PFE-360 Formulation for Oral
Administration (in vivo)
This protocol is for preparing a 1 mg/mL solution in a vehicle of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[1]

Prepare Stock: Start with a 10 mg/mL stock solution of PFE-360 in DMSO.

Solvent Order: In a sterile tube, add the solvents sequentially. For a final volume of 1 mL:

Add 400 µL of PEG300.

Add 100 µL of the 10 mg/mL PFE-360 DMSO stock and mix until uniform.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of sterile saline to reach the final volume of 1 mL.

Final Mix: Vortex the final solution thoroughly to ensure it is a clear, homogeneous solution.

This formulation should be prepared fresh before use.
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Protocol 3: General Protocol for Assessing Compound
Stability in Solution via HPLC
This protocol provides a framework for testing the stability of PFE-360 in DMSO or other

solvents under specific conditions (e.g., room temperature, 4°C).

Preparation: Prepare a fresh solution of PFE-360 in the desired solvent (e.g., DMSO) at a

known concentration.

Time Zero (T=0) Analysis: Immediately analyze the fresh solution using a validated, stability-

indicating High-Performance Liquid Chromatography (HPLC) method. The primary peak area

of PFE-360 at T=0 serves as the 100% reference.

Incubation: Store the solution under the desired test conditions (e.g., in an amber vial at

room temperature).

Time-Point Analysis: At predetermined intervals (e.g., 1, 4, 8, 24, 48 hours), take an aliquot

of the solution and analyze it by HPLC under the same conditions as the T=0 sample.

Data Analysis: Compare the peak area of PFE-360 at each time point to the T=0 peak area.

The appearance of new peaks may indicate degradation products. Calculate the percentage

of PFE-360 remaining at each interval.

Diagrams and Workflows
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Caption: Simplified LRRK2 signaling pathway and the inhibitory action of PFE-360.
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decision process
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Workflow for PFE-360 Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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